Cas no 25857-80-1 (2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine)
25857-80-1 structure
Product Name:2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
CAS No:25857-80-1
MF:C9H4F6O2
MW:258.117283821106
MDL:MFCD08275304
CID:914081
PubChem ID:44890796
Update Time:2025-04-19
2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
- 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxine
- 2,4,4-Trifluor-2-trifluormethyl-1,3-benzodioxan
- 2,4,4-Trifluoro-2-trifluoromethyl-4H
- DTXSID80661330
- 2,4,4-Trifluoro-2-(trifluoromethyl)-2H,4H-1,3-benzodioxine
- 25857-80-1
- 2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine
- 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxene
- MFCD08275304
-
- MDL: MFCD08275304
- Inchi: 1S/C9H4F6O2/c10-7(11)5-3-1-2-4-6(5)16-9(15,17-7)8(12,13)14/h1-4H
- InChI Key: BMTPREMSPODDIV-UHFFFAOYSA-N
- SMILES: FC1(C(F)(F)F)OC2C=CC=CC=2C(O1)(F)F
Computed Properties
- Exact Mass: 258.01200
- Monoisotopic Mass: 258.01154834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 3.33050
2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515781-1g |
2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine |
25857-80-1 | 97% | 1g |
$733 | 2022-06-11 | |
| abcr | AB146566-1 g |
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene; 98% |
25857-80-1 | 1g |
€280.00 | 2022-06-12 | ||
| abcr | AB146566-5 g |
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene; 98% |
25857-80-1 | 5g |
€760.00 | 2022-06-12 | ||
| Fluorochem | 032963-250mg |
2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine |
25857-80-1 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 032963-1g |
2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine |
25857-80-1 | 1g |
£465.00 | 2022-03-01 | ||
| Fluorochem | 032963-2g |
2,4,4-Trifluoro-2-trifluoromethyl-4H-benzo[1,3]dioxine |
25857-80-1 | 2g |
£731.00 | 2022-03-01 | ||
| abcr | AB146566-1g |
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; . |
25857-80-1 | 98% | 1g |
€265.00 | 2024-04-18 | |
| abcr | AB146566-5g |
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; . |
25857-80-1 | 98% | 5g |
€650.00 | 2024-04-18 | |
| Ambeed | A383075-1g |
2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine |
25857-80-1 | 97% | 1g |
$581.0 | 2024-07-28 | |
| abcr | AB146566-10g |
2,4,4-Trifluoro-2-(trifluoromethyl)-1,3-benzodioxene, 98%; . |
25857-80-1 | 98% | 10g |
€1095.00 | 2024-04-18 |
2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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